Cas no 7508-03-4 ( )

• Product Name: &nbsp
• CAS No: 7508-03-4
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 981275
• PubChem ID: 344500
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC401463; AC1L80OZ; NSC-401463;
• 5-(3-bromo-4-hydroxy-5-methoxyphenyl)pentanoic acid
• DTXSID50322522
• NSC401463
• NSC-401463
• 7508-03-4
•  

• Inchi： 1S/C12H15BrO4/c1-17-10-7-8(6-9(13)12(10)16)4-2-3-5-11(14)15/h6-7,16H,2-5H2,1H3,(H,14,15)
• InChI Key： ZDUJXUIDQIPSJD-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CCCCC(=O)O)OC)O

Computed Properties

• Exact Mass: 302.01535
• Monoisotopic Mass: 302.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.478
• Boiling Point: 435.8°C at 760 mmHg
• Flash Point: 217.4°C
• Refractive Index: 1.572
• PSA: 66.76
• LogP: 2.96070